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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the phenotype of the Tyrosine Kinase 2 (TYK2) knockout
mouse, a critical preclinical model for understanding the role of TYK2 in immunology and
inflammatory diseases. TYK2, a member of the Janus kinase (JAK) family, is a key mediator of
cytokine signaling, and its absence in this mouse model provides valuable insights into the
development of novel therapeutics targeting the TYK2 pathway.

Core Phenotypic Characteristics

TYK2 knockout mice are viable and fertile, with no gross developmental abnormalities.
However, they exhibit a distinct immunological phenotype characterized by impaired responses
to specific cytokines, leading to protection from various models of autoimmune and
inflammatory diseases. The primary defects lie in the signaling pathways of interleukin-12 (IL-
12), interleukin-23 (IL-23), and Type | interferons (IFN-o/3). These impairments result in altered
immune cell function and a dampened inflammatory response.

Impact on Immune Cell Populations and Function
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The absence of TYK2 significantly affects the development and function of several immune cell
subsets. While the differentiation and maturation of dendritic cells (DCs) appear normal in
TYK2-deficient mice, their ability to produce Th1-promoting cytokines is impaired.[1]
Specifically, upon stimulation, TYK2-/- DCs show defective production of IL-12 and IL-23.[1]
This has downstream consequences for T helper cell differentiation.

TYK2 knockout mice demonstrate a reduced capacity to mount Thl and Th17 responses,
which are critical drivers of many autoimmune diseases.[2][3] This is due to the essential role of
TYK2 in mediating the signaling of IL-12 and IL-23, the key cytokines for Th1l and Th17
differentiation, respectively.[2][4] Consequently, there is a significant reduction in the production
of hallmark cytokines such as IFN-y (Thl) and IL-17 (Th17) in these mice.[2][5]

Quantitative Data Summary

The following tables summarize the key quantitative data from studies on TYK2 knockout mice
in various disease models.

Table 1: Experimental Autoimmune Encephalomyelitis

(EAE) in TYK2 Knockout Mice

Wild-Type (WT)

TYK2 Knockout

Parameter . . Reference
Mice (KO) Mice

Peak Mean Clinical
25-35 0-0.5 [2][6]

Score

Disease Incidence (%) 80 - 100% 0% [6]

CNS Infiltrating CD4+
T cells

Significant infiltration

Markedly reduced

[3]

MOG-specific IFN-y

production

High

Undetectable/Severel

y reduced

[6]

MOG-specific IL-17

production

High

Significantly reduced

[6]
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Table 2: Dextran Sodium Sulfate (DSS)-Induced Colitis In
TYK2 Knockout Mice

Wild-Type (WT) TYK2 Knockout

Parameter . . Reference
Mice (KO) Mice

Body Weight Loss (%) 15 - 25% 5-10% [3]
Significantly

Colon Length Moderately shortened [3]
shortened

Mild to moderate

Histological Score Severe inflammation ) ] [3]
inflammation

Colonic IFN-y mRNA Highly upregulated Significantly reduced [3]

Colonic IL-17 mRNA Highly upregulated Significantly reduced [3]

Signaling Pathways Affected by TYK2 Knockout

TYK2 is a critical component of the JAK-STAT signaling pathway for a specific set of cytokine
receptors. Its absence disrupts the downstream signaling cascade, leading to the observed
phenotype.

IL-12/IL-23 Signaling

TYK2 associates with the IL-12R[31 subunit, which is shared by both the IL-12 and IL-23
receptors.[2] In conjunction with JAK2, TYK2 is essential for the phosphorylation and activation
of STAT4 (downstream of IL-12) and STAT3 (downstream of IL-23).[2][4] The lack of TYK2
leads to a failure in the activation of these STATSs, thereby preventing the differentiation of naive
T cells into Th1l and Th17 cells, respectively.
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Caption: IL-12 and IL-23 signaling pathways in WT vs. TYK2 KO mice.

Type | Interferon Signaling

TYK2 associates with the IFNAR1 subunit of the Type | IFN receptor.[7] In concert with JAK1, it
mediates the phosphorylation of STAT1 and STATZ2.[7] While some residual signaling can occur
in the absence of TYK2, the response to low concentrations of Type | IFNs is severely blunted.
[8] This impaired IFN signaling contributes to the altered immune response observed in TYK2

knockout mice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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